Cas no 764-49-8 ((prop-2-en-1-ylsulfanyl)carbonitrile)

• Product Name: (prop-2-en-1-ylsulfanyl)carbonitrile
• CAS No: 764-49-8
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD01680362
• CID: 563816
• PubChem ID: 69816
• Update Time: 2025-04-19

(prop-2-en-1-ylsulfanyl)carbonitrile Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-propen-1-yl ester
• ALLYL THIOCYANATE
• 3-Thiocyanato-1-propene
• 3-Thiocyanato-propen
• Allylrhodanid
• Allylthiocyanat
• Thiocyanic acid allyl
• Thiocyanic acid allyl ester
• thiocyanic acid,2-propenyl ester
• Thiocyansaeure-allylester
• (prop-2-en-1-ylsulfanyl)carbonitrile
• NS00042049
• 2-Propenyl thiocyanate, 9CI
• AKOS006279843
• Allylrhodanid [German]
• Allylthiocyanate
• prop-2-enyl thiocyanate
• EN300-3428770
• EINECS 212-126-5
• IFVYHJRLWCUVBB-UHFFFAOYSA-N
• 764-49-8
• Allylrhodamide
• Prop-2-en-1-yl thiocyanate
• BRN 1739294
• Thiocyanic acid, 2-propenyl ester
• 3-thiocyanatoprop-1-ene
• Thiocyanic acid, allyl ester
• DTXSID00870765
• CHEBI:183082
• allyliso thiocyanate

• MDL： MFCD01680362
• Inchi： 1S/C4H5NS/c1-2-3-6-4-5/h2H,1,3H2
• InChI Key： IFVYHJRLWCUVBB-UHFFFAOYSA-N
• SMILES： S(C#N)CC=C

Computed Properties

• Exact Mass: 99.01430
• Monoisotopic Mass: 99.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.0560
• Boiling Point: 161°C
• Flash Point: 51.8°C
• Refractive Index: 1.5306 (estimate)
• PSA: 49.09000
• LogP: 1.38668

(prop-2-en-1-ylsulfanyl)carbonitrile Security Information

• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds